(3-Bromonaphthalen-1-yl)methanol

• Molecular Formula: C11H9BrO
• Molecular Weight: 237.09 g/mol
• IUPAC Name: (3-bromonaphthalen-1-yl)methanol
• InChI: InChI=1S/C11H9BrO/c12-10-5-8-3-1-2-4-11(8)9(6-10)7-13/h1-6,13H,7H2
• InChI Key: NHZIVQVVNOCDMK-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C=C(C=C2CO)Br

Description

(3-Bromonaphthalen-1-yl)methanol is a useful research compound. Its molecular formula is C11H9BrO and its molecular weight is 237.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5.10 g (19.2 mmol) of the above methyl 3-bromo-1-naphthoate in 20 mL of anhydrous tetrahydrofuran at −78° C. under an atmosphere of nitrogen was added 48 mL (48 mmol) of a 1.0 M solution of diisobutylaluminum hydride in toluene. The resulting solution was allowed to gradually warm to 0° C. over 90 min and quenched with a saturated aqueous solution of potassium sodium tartrate (25 mL). The resulting suspension was vigorously stirred with gradual warming to ambient temperature over 2 h and the layers separated. The aqueous layer was extracted with ethyl acetate (3×20 mL) and the combined organic layers were washed with brine (30 mL), dried over magnesium sulfate, filtered and concentrated in vacuo to afford the title compound as a white solid which was used without further purification LC/MS 237.0 (M+1) and 239.0 (M+3).